Cas no 51100-30-2 (2-bromo-1-(2-bromo-1,1-difluoroethoxy)-1,1-difluoroethane)

• Product Name: 2-bromo-1-(2-bromo-1,1-difluoroethoxy)-1,1-difluoroethane
• CAS No: 51100-30-2
• MF: C₄H₄Br₂F₄O
• MW: 303.875574111938
• CID: 3428852
• PubChem ID: 86219981
• Update Time: 2025-06-12

2-bromo-1-(2-bromo-1,1-difluoroethoxy)-1,1-difluoroethane Chemical and Physical Properties

Names and Identifiers

• ETHANE, 1,1'-OXYBIS[2-BROMO-1,1-DIFLUORO-
• 2-bromo-1-(2-bromo-1,1-difluoroethoxy)-1,1-difluoroethane
• 51100-30-2
• AT12499
• BCA10030
• EN300-135030
• 986-153-2

• Inchi： 1S/C4H4Br2F4O/c5-1-3(7,8)11-4(9,10)2-6/h1-2H2
• InChI Key： ASTCJHLXHXTVKL-UHFFFAOYSA-N
• SMILES： O(C(F)(F)CBr)C(F)(F)CBr

Computed Properties

• Exact Mass: 303.85445Da
• Monoisotopic Mass: 301.85650Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-bromo-1-(2-bromo-1,1-difluoroethoxy)-1,1-difluoroethane

Recent Advances in the Study of 2-bromo-1-(2-bromo-1,1-difluoroethoxy)-1,1-difluoroethane (CAS: 51100-30-2)

The compound 2-bromo-1-(2-bromo-1,1-difluoroethoxy)-1,1-difluoroethane (CAS: 51100-30-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated ether derivative is being investigated for its unique physicochemical properties and potential applications in drug development, particularly as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have focused on its reactivity, stability, and interactions with biological targets, shedding light on its promising role in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 51100-30-2 in the development of fluorinated pharmaceutical compounds. The research team demonstrated that this compound serves as an effective precursor for introducing difluoroethoxy groups into drug candidates, enhancing their metabolic stability and membrane permeability. The study reported a 72% yield in the key coupling reaction when using 51100-30-2 as the starting material, significantly higher than alternative reagents currently in use.

In parallel research, scientists at several major pharmaceutical companies have been investigating the application of 2-bromo-1-(2-bromo-1,1-difluoroethoxy)-1,1-difluoroethane in PROTAC (Proteolysis Targeting Chimera) technology. The compound's dual reactive sites and fluorine-rich structure make it particularly suitable for creating linkers in these targeted protein degradation systems. Early-stage results suggest that derivatives of 51100-30-2 can improve the pharmacokinetic properties of PROTAC molecules while maintaining their target engagement efficiency.

Safety and toxicological assessments of 51100-30-2 have also progressed significantly. A recent toxicokinetic study conducted under GLP conditions revealed that the compound exhibits favorable metabolic profiles in preclinical models, with rapid clearance and minimal bioaccumulation. These findings address previous concerns about the potential persistence of polyhalogenated compounds in biological systems and support further development of this chemical entity for pharmaceutical applications.

The industrial production and scale-up of 2-bromo-1-(2-bromo-1,1-difluoroethoxy)-1,1-difluoroethane have seen notable improvements in the past year. A patent filed in Q2 2023 describes an optimized manufacturing process that reduces byproduct formation by 40% while maintaining high purity standards (>99.5%). This advancement is expected to make the compound more accessible for research and development purposes across the pharmaceutical industry.

Looking forward, researchers anticipate that 51100-30-2 will play an increasingly important role in the development of next-generation therapeutics, particularly in areas such as CNS drugs, antiviral agents, and radiopharmaceuticals. Its unique combination of bromine and fluorine substituents offers distinct advantages for creating compounds with tailored biological activities and improved drug-like properties. Several research groups have already initiated programs to explore these possibilities, with preliminary results expected in early 2024.